![molecular formula C7H8ClN3O2 B1391006 N-(3-chloro-5-nitro-2-pyridinyl)-N-ethylamine CAS No. 1160474-57-6](/img/structure/B1391006.png)
N-(3-chloro-5-nitro-2-pyridinyl)-N-ethylamine
Overview
Description
“N-(3-Chloro-5-nitro-2-pyridinyl)-N-methylamine” is a biochemical used for proteomics research . Its molecular formula is C6H6ClN3O2 and it has a molecular weight of 187.58 .
Molecular Structure Analysis
The molecular structure of “N-(3-Chloro-5-nitro-2-pyridinyl)-N-methylamine” is represented by the formula C6H6ClN3O2 .Scientific Research Applications
Proteomics Research
N-(3-chloro-5-nitro-2-pyridinyl)-N-ethylamine: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used as a biochemical for proteomics research due to its reactivity and ability to participate in various chemical reactions that are essential for modifying proteins or peptides for analytical purposes .
Organic Synthesis
This compound serves as an important intermediate in organic synthesis. Its chemical structure allows it to undergo various reactions, including substitution and coupling reactions, which are fundamental in constructing complex organic molecules. This makes it valuable for synthesizing pharmaceuticals, agrochemicals, and dyestuffs .
Pharmaceutical Development
In pharmaceutical research, 3-chloro-N-ethyl-5-nitropyridin-2-amine is used to develop new drugs. Its nitro group and chlorine atom make it a versatile precursor for the synthesis of a wide range of pharmacologically active compounds. It can be used to create molecules with potential antibacterial, antifungal, or anticancer properties .
Agrochemical Production
The compound’s reactivity with various agricultural chemicals makes it a key ingredient in the production of agrochemicals. It can be used to synthesize pesticides, herbicides, and fungicides, contributing to the protection of crops and increasing agricultural productivity .
Material Sciences
In material sciences, N-(3-chloro-5-nitro-2-pyridinyl)-N-ethylamine is used in the development of new materials with specific properties. Its molecular structure can be incorporated into polymers, coatings, and other materials to enhance their performance, such as increasing resistance to heat or chemicals .
Analytical Chemistry
As an analytical reagent, this compound is employed in chemical analyses to detect, identify, or quantify other substances or to understand the composition of chemical samples. It can be used in chromatography, spectroscopy, and other analytical techniques to improve the accuracy and sensitivity of the analyses .
Mechanism of Action
Target of Action
Nitropyridine derivatives, which “N-(3-chloro-5-nitro-2-pyridinyl)-N-ethylamine” or “3-chloro-N-ethyl-5-nitropyridin-2-amine” is a part of, are often used in the synthesis of various pharmaceuticals and agrochemicals . They can interact with various biological targets depending on their specific structure and functional groups .
Mode of Action
The mode of action of nitropyridine derivatives can vary greatly depending on their specific structure and the presence of other functional groups . They can act as inhibitors, activators, or modulators of various enzymes and receptors .
Biochemical Pathways
Nitropyridine derivatives can be involved in a variety of biochemical pathways. Their specific effects can depend on their structure and the biological targets they interact with .
Pharmacokinetics
The ADME properties (Absorption, Distribution, Metabolism, and Excretion) of nitropyridine derivatives can vary greatly depending on their specific structure and functional groups . Factors such as lipophilicity, water solubility, and molecular weight can influence their bioavailability .
Result of Action
The molecular and cellular effects of nitropyridine derivatives can vary greatly depending on their specific structure and the biological targets they interact with . They can induce a variety of responses, including activation or inhibition of enzymes, modulation of receptor activity, and changes in cell signaling pathways .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of nitropyridine derivatives .
properties
IUPAC Name |
3-chloro-N-ethyl-5-nitropyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN3O2/c1-2-9-7-6(8)3-5(4-10-7)11(12)13/h3-4H,2H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYVVTTAVPXBFHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C=C(C=N1)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701281133 | |
Record name | 3-Chloro-N-ethyl-5-nitro-2-pyridinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701281133 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1160474-57-6 | |
Record name | 3-Chloro-N-ethyl-5-nitro-2-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1160474-57-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-N-ethyl-5-nitro-2-pyridinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701281133 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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